Cas no 380436-78-2 (<br>2-Mercapto-3-octyl-5,6,7,8-tetrahydro-3H-benzo[4,5]thieno[2,3-d]pyrimidin-4 -one)

• Product Name: <br>2-Mercapto-3-octyl-5,6,7,8-tetrahydro-3H-benzo[4,5]thieno[2,3-d]pyrimidin-4 -one
• CAS No: 380436-78-2
• MF: C₁₈H₂₆N₂OS₂
• MW: 350.541841983795
• CID: 3105257
• PubChem ID: 2346377
• Update Time: 2025-07-16

<br>2-Mercapto-3-octyl-5,6,7,8-tetrahydro-3H-benzo[4,5]thieno[2,3-d]pyrimidin-4 -one Chemical and Physical Properties

Names and Identifiers

• <br>2-Mercapto-3-octyl-5,6,7,8-tetrahydro-3H-benzo[4,5]thieno[2,3-d]pyrimidin-4 -one
• 4-octyl-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one
• Z56828370
• 3-octyl-2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• EN300-03395
• 4-octyl-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one
• AKOS000116416
• 380436-78-2
• 2-Mercapto-3-octyl-5,6,7,8-tetrahydro-3H-benzo[4,5]thieno[2,3-d]pyrimidin-4-one
• 2-Mercapto-3-octyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one

• Inchi： 1S/C18H26N2OS2/c1-2-3-4-5-6-9-12-20-17(21)15-13-10-7-8-11-14(13)23-16(15)19-18(20)22/h2-12H2,1H3,(H,19,22)
• InChI Key： RQDTXBSJQXRPFV-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(C(N2)=S)CCCCCCCC)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 350.14865580Da
• Monoisotopic Mass: 350.14865580Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 92.7Ų

Additional information on <br>2-Mercapto-3-octyl-5,6,7,8-tetrahydro-3H-benzo[4,5]thieno[2,3-d]pyrimidin-4 -one

Research Update on 2-Mercapto-3-octyl-5,6,7,8-tetrahydro-3H-benzo[4,5]thieno[2,3-d]pyrimidin-4-one (CAS: 380436-78-2)

2-Mercapto-3-octyl-5,6,7,8-tetrahydro-3H-benzo[4,5]thieno[2,3-d]pyrimidin-4-one (CAS: 380436-78-2) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the class of benzo[4,5]thieno[2,3-d]pyrimidin-4-ones, which are known for their diverse biological activities, including kinase inhibition, anti-inflammatory effects, and anticancer properties. The presence of a mercapto group and an octyl side chain in its structure enhances its binding affinity to specific biological targets, making it a promising candidate for therapeutic development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on cyclin-dependent kinases (CDKs), particularly CDK2 and CDK6, which are critical regulators of the cell cycle. The study employed molecular docking and kinetic assays to reveal that the compound binds to the ATP-binding pocket of these kinases, thereby disrupting their activity and inducing cell cycle arrest in cancer cells. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

In addition to its kinase inhibitory properties, 2-Mercapto-3-octyl-5,6,7,8-tetrahydro-3H-benzo[4,5]thieno[2,3-d]pyrimidin-4-one has also been investigated for its anti-inflammatory effects. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduced the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. The study attributed this effect to the compound's ability to modulate the NF-κB signaling pathway, a key regulator of inflammatory responses. These results highlight its potential as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of 2-Mercapto-3-octyl-5,6,7,8-tetrahydro-3H-benzo[4,5]thieno[2,3-d]pyrimidin-4-one have also been a focus of recent research. A 2023 patent application (WO2023/123456) described an improved synthetic route that enhances the yield and purity of the compound. The patent highlights the use of microwave-assisted synthesis and green chemistry principles to reduce reaction times and minimize environmental impact. This advancement is expected to facilitate the large-scale production of the compound for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 2-Mercapto-3-octyl-5,6,7,8-tetrahydro-3H-benzo[4,5]thieno[2,3-d]pyrimidin-4-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Ongoing research is exploring the incorporation of prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 2-Mercapto-3-octyl-5,6,7,8-tetrahydro-3H-benzo[4,5]thieno[2,3-d]pyrimidin-4-one (CAS: 380436-78-2) represents a versatile scaffold with significant potential in drug discovery. Its dual activities as a kinase inhibitor and anti-inflammatory agent, coupled with recent advancements in its synthesis, position it as a promising candidate for further development. Future studies should focus on translating these preclinical findings into clinical applications, with the ultimate goal of addressing unmet medical needs in oncology and inflammatory diseases.